Cas no 74133-46-3 (Picras-3-ene-2,16-dione,1,11,12,13,15-pentahydroxy-, (1b,11b,12a,15b)- (9CI))

• Product Name: Picras-3-ene-2,16-dione,1,11,12,13,15-pentahydroxy-, (1b,11b,12a,15b)- (9CI)
• CAS No: 74133-46-3
• MF: C₂₀H₂₈O₈
• MW: 396.431527137756
• CID: 570854
• PubChem ID: 330352
• Update Time: 2025-04-19

Picras-3-ene-2,16-dione,1,11,12,13,15-pentahydroxy-, (1b,11b,12a,15b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Picras-3-ene-2,16-dione,1,11,12,13,15-pentahydroxy-, (1b,11b,12a,15b)- (9CI)
• picras-3-ene-2,16-dione, 1,11,12,13,15-pentahydroxy-, (1beta,11beta,12alpha,15beta)-
• soulameanone
• NSC-318448
• NSC318448
• (1R,2S,3S,7S,9R,12R,13S,14S,15S,16R,17R)-3,12,14,15,16-pentahydroxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadec-5-ene-4,11-dione
• 74133-46-3

• Inchi： 1S/C20H28O8/c1-7-5-9(21)15(24)18(2)8(7)6-10-19(3)13(18)11(22)16(25)20(4,27)14(19)12(23)17(26)28-10/h5,8,10-16,22-25,27H,6H2,1-4H3/t8-,10+,11+,12+,13+,14+,15+,16-,18-,19+,20-/m0/s1
• InChI Key： IIIGLEGIVYUBSZ-DLQQLGBXSA-N
• SMILES： O1C([C@@H]([C@H]2[C@@](C)([C@H]([C@@H]([C@@H]3[C@@]4(C)[C@@H](C(C=C(C)[C@@H]4C[C@@H]1[C@]32C)=O)O)O)O)O)O)=O

Computed Properties

• Exact Mass: 396.17841785g/mol
• Monoisotopic Mass: 396.17841785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 145Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids